Cas no 61243-86-5 (Ethanone, 2-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4-dimethoxyphenyl)-)

• Product Name: Ethanone, 2-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4-dimethoxyphenyl)-
• CAS No: 61243-86-5
• MF: C₁₈H₂₀O₆
• MW: 332.347805976868
• CID: 487255
• PubChem ID: 638204
• Update Time: 2025-04-19

Ethanone, 2-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4-dimethoxyphenyl)-
• 2-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4-dimethoxyphenyl)ethanone
• 61243-86-5
• InChI=1/C18H20O6/c1-21-14-7-5-11(10-16(14)23-3)9-13(19)12-6-8-15(22-2)18(24-4)17(12)20/h5-8,10,20H,9H2,1-4H
• DTXSID00348555

• Inchi： 1S/C18H20O6/c1-21-14-7-5-11(10-16(14)23-3)9-13(19)12-6-8-15(22-2)18(24-4)17(12)20/h5-8,10,20H,9H2,1-4H3
• InChI Key： MSKNLOYQNSTXRU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(C1C=CC(=C(C=1O)OC)OC)=O)OC

Computed Properties

• Exact Mass: 332.126
• Monoisotopic Mass: 332.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes